Cas no 62409-48-7 (Benzenesulfonamide, 4-amino-3,5-dinitro-)

Benzenesulfonamide, 4-amino-3,5-dinitro- structure
62409-48-7 structure
Product Name:Benzenesulfonamide, 4-amino-3,5-dinitro-
CAS No:62409-48-7
MF:C6H6N4O6S
MW:262.200039386749
CID:956637
PubChem ID:20316103
Update Time:2025-04-19

Benzenesulfonamide, 4-amino-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-amino-3,5-dinitro-
    • 4-amino-3,5-dinitrobenzenesulfonamide
    • 4-Amino-3,5-dinitrobenzene-1-sulfonamide
    • Oryzalin metabolite OR-3
    • 62409-48-7
    • 3,5-dinitro sulfanilamide
    • DTXSID30605062
    • NGGSHOMDJNQYEZ-UHFFFAOYSA-N
    • SCHEMBL11608006
    • NS00067606
    • Inchi: 1S/C6H6N4O6S/c7-6-4(9(11)12)1-3(17(8,15)16)2-5(6)10(13)14/h1-2H,7H2,(H2,8,15,16)
    • InChI Key: NGGSHOMDJNQYEZ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])(N)(=O)=O

Computed Properties

  • Exact Mass: 262.00080510g/mol
  • Monoisotopic Mass: 262.00080510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 186Ų
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